Cas no 1000018-07-4 (1-Methyl-4-phenoxy-1H-indazol-3-amine)

1-Methyl-4-phenoxy-1H-indazol-3-amine structure
1000018-07-4 structure
Product Name:1-Methyl-4-phenoxy-1H-indazol-3-amine
CAS No:1000018-07-4
MF:C14H13N3O
MW:239.272522687912
MDL:MFCD09864805
CID:1077438
PubChem ID:26369217
Update Time:2025-04-20

1-Methyl-4-phenoxy-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-phenoxy-1H-indazol-3-amine
    • 3-Amino-1-methyl-4-phenoxy-1H-indazole
    • 1-Methyl-4-phenoxy-1H-indazol-3-ylamine
    • AKOS026675896
    • MFCD09864805
    • 1000018-07-4
    • DTXSID10649969
    • 1H-Indazol-3-amine, 1-methyl-4-phenoxy-
    • TS-03342
    • 1-methyl-4-phenoxyindazol-3-amine
    • MDL: MFCD09864805
    • Inchi: 1S/C14H13N3O/c1-17-11-8-5-9-12(13(11)14(15)16-17)18-10-6-3-2-4-7-10/h2-9H,1H3,(H2,15,16)
    • InChI Key: WRWPMLQRWYBBLY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC2=C1C(N)=NN2C

Computed Properties

  • Exact Mass: 239.105862047g/mol
  • Monoisotopic Mass: 239.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 53.1Ų

1-Methyl-4-phenoxy-1H-indazol-3-amine Pricemore >>

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